Cas no 952747-27-2 (tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate
• CAS No: 952747-27-2
• MF: C₉H₁₈N₂O₃
• MW: 202.250822544098
• CID: 5085854
• PubChem ID: 59596622
• Update Time: 2025-06-18

tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (S)-3-(aminooxy)pyrrolidine-1-carboxylate
• (S)-1-tert-Butoxycarbonyl-3-pyrrolidinyloxyamine
• (S)-tert-Butyl 3-(aminooxy)pyrrolidine-1-carboxylate
• tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate
• (S)-3-Aminooxy-pyrrolidine-1-carboxylic acid tert-butylester
• BS-52786
• SCHEMBL1920997
• 952747-27-2
• TXBMUODKIHDYCT-ZETCQYMHSA-N
• DB-102400
• tert-butyl (3S)-3-aminooxypyrrolidine-1-carboxylate
• starbld0037688
• F75059

• Inchi： 1S/C9H18N2O3/c1-9(2,3)13-8(12)11-5-4-7(6-11)14-10/h7H,4-6,10H2,1-3H3/t7-/m0/s1
• InChI Key： TXBMUODKIHDYCT-ZETCQYMHSA-N
• SMILES： O([C@@H]1CN(C(=O)OC(C)(C)C)CC1)N

Computed Properties

• Exact Mass: 202.13174244g/mol
• Monoisotopic Mass: 202.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate

Introduction to tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate (CAS No. 952747-27-2)

tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate, with the CAS number 952747-27-2, is a versatile compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino acid derivatives and is characterized by its unique structural features, which include a tert-butyl protecting group and an aminooxy functional group. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutics and as a building block in organic synthesis.

The chemical structure of tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate consists of a pyrrolidine ring with an aminooxy substituent at the 3-position and a tert-butyl carbamate protecting group at the nitrogen atom. The aminooxy group is known for its reactivity towards aldehydes and ketones, forming stable oximes, which can be useful in various chemical reactions and biological processes. The tert-butyl carbamate group, on the other hand, provides stability and protection to the amine functionality, making it suitable for use in multi-step synthetic sequences.

In recent years, tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes in the body. The tert-butyl carbamate group can be cleaved by esterases or other enzymes, releasing the active aminooxy derivative. This approach can enhance the pharmacokinetic properties of drugs, such as improving solubility, stability, and bioavailability.

Another important application of tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate is in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties. The pyrrolidine ring in this compound can serve as a backbone for constructing peptidomimetic structures, while the aminooxy group can be used to introduce additional functional groups or linkers. This flexibility makes it a valuable tool for designing molecules with specific biological activities.

The stereochemistry of tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate is also crucial for its biological activity. The (3S) configuration ensures that the compound can interact with specific biological targets in a stereoselective manner. This is particularly important in drug design, where enantiomeric purity can significantly affect the efficacy and safety of a drug candidate.

In addition to its use in drug discovery, tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate has been explored for its potential in diagnostic imaging. The aminooxy group can be labeled with radioisotopes or fluorescent tags to create imaging agents that can be used to visualize specific biological processes or disease states. This application has shown promise in areas such as cancer diagnostics and monitoring treatment responses.

The synthesis of tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate typically involves several steps, including the formation of the pyrrolidine ring, introduction of the tert-butyl carbamate protecting group, and installation of the aminooxy functionality. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of (S)-prolinol with tert-butyloxycarbonyl chloride followed by oxidation to form the aminooxy derivative.

The physical properties of tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate, such as solubility, melting point, and stability under different conditions, are important considerations for its practical use. These properties can be influenced by factors such as temperature, pH, and solvent choice. Understanding these characteristics is essential for optimizing synthetic protocols and developing formulations for pharmaceutical applications.

In conclusion, tert-butyl (3S)-3-(aminooxy)pyrrolidine-1-carboxylate (CAS No. 952747-27-2) is a multifunctional compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for developing novel therapeutics, prodrugs, peptidomimetics, and imaging agents. Ongoing research continues to explore new applications and improve our understanding of this versatile compound.